6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C23H22N6S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 6-[1-(2-ethylphenyl)-5-methylpyrazol-4-yl]-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C23H22N6S/c1-4-17-10-7-8-12-20(17)28-16(3)19(14-24-28)22-27-29-21(25-26-23(29)30-22)13-18-11-6-5-9-15(18)2/h5-12,14H,4,13H2,1-3H3
• InChI Key: ULTDSGXRSUQQMC-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5C)C

Description

6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also disrupts the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and inhibit the growth of bacteria and fungi. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to inhibit the growth of cancer cells and bacteria and fungi. This makes it a potential candidate for the development of new anticancer and antimicrobial agents. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions that could be explored in the study of 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study the potential use of this compound in combination with other anticancer or antimicrobial agents to enhance their effectiveness. Another direction is to study the mechanism of action of this compound in more detail to optimize its use in lab experiments. Additionally, the potential use of this compound in other fields, such as agriculture or environmental science, could also be explored.

Synthesis Methods

The synthesis of 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using different methods. One of the most common methods involves the reaction of 2-methylbenzyl isothiocyanate with 1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in the presence of triethylamine to form the intermediate product. This intermediate product is then reacted with 3-azido-1,2,4-triazole to form the final product.

Scientific Research Applications

The potential applications of 6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are numerous. This compound has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an antimicrobial agent due to its ability to inhibit the growth of bacteria and fungi.